Cas no 790207-00-0 (ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate)

ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate structure
790207-00-0 structure
Product Name:ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:790207-00-0
MF:C7H11N3O3
MW:185.180541276932
CID:828114
PubChem ID:10419889
Update Time:2025-04-19

ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
    • 5-(2-Amino-ethyl)-[1,2,4]oxadiazole-3-carboxylic acid ethyl ester
    • AG-L-19824
    • AK-50885
    • ANW-53064
    • CTK5E6344
    • MolPort-009-199-893
    • SBB090272
    • SureCN6323045
    • AKOS005146375
    • SCHEMBL6323045
    • AM20100786
    • DTXSID60439559
    • 790207-00-0
    • FT-0754304
    • A15811
    • DB-026586
    • ethyl5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
    • MDL: MFCD11227254
    • Inchi: 1S/C7H11N3O3/c1-2-12-7(11)6-9-5(3-4-8)13-10-6/h2-4,8H2,1H3
    • InChI Key: PFCATDAIDKUEFO-UHFFFAOYSA-N
    • SMILES: O1C(CCN)=NC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 185.08004122g/mol
  • Monoisotopic Mass: 185.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 91.2Ų

Experimental Properties

  • Density: 1.238

ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

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